Cas no 1329496-87-8 (2-Methyl-3-phenylbenzoic Acid Methyl Ester)

• Product Name: 2-Methyl-3-phenylbenzoic Acid Methyl Ester
• CAS No: 1329496-87-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1060861
• Update Time: 2025-04-20

2-Methyl-3-phenylbenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-phenylbenzoic Acid Methyl Ester
• 2-Methyl-3-phenylben

• Inchi： 1S/C15H14O2/c1-11-13(12-7-4-3-5-8-12)9-6-10-14(11)15(16)17-2/h3-10H,1-2H3
• InChI Key： HSBPPUMWUBCKIJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2C=CC=CC=2)=C1C)=O

Computed Properties

• Exact Mass: 226.099
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives